1-[5-(3-Chlorophenyl)-[1,2,4]oxadiazol-3-yl]ethyl methanesulfonate

• Molecular Formula: C11H11ClN2O4S
• Molecular Weight: 302.73 g/mol
• IUPAC Name: 1-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]ethyl methanesulfonate
• InChI: InChI=1S/C11H11ClN2O4S/c1-7(18-19(2,15)16)10-13-11(17-14-10)8-4-3-5-9(12)6-8/h3-7H,1-2H3
• InChI Key: RPJKTYJSAKWTSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NOC(=N1)C2=CC(=CC=C2)Cl)OS(=O)(=O)C

Description

1-[5-(3-Chlorophenyl)-[1,2,4]oxadiazol-3-yl]ethyl methanesulfonate is a useful research compound. Its molecular formula is C11H11ClN2O4S and its molecular weight is 302.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methane sulfonyl chloride (40 ml, 0.49 mmol) was added to a mixture of TEA (95 ml, 0.67 mmol) and 1-[5-(3-Chloro-phenyl)-1,2,4-oxadiazol-3-yl]-ethanol (100 mg, 0.45 mmol) in DCM (5 ml). After stirring for 15 min the mixture was washed with water and brine, dried and concentrated to yield the title compound (135 mg). 1H NMR: 1.9 (d, 3 H) 3.1 (s, 3 H) 5.9 (q, 1 H) 7.5 (t, 1 H) 7.6 (m, 1 H) 8.0 (m, 1 H) 8.1 (t, 1 H)